3-phenyl-1-(quinolin-3-yl)urea
Overview
Description
3-Phenyl-1-(quinolin-3-yl)urea (3-PQU) is a type of organic compound that has been studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments, such as those involving the synthesis of other compounds, the study of biochemical and physiological effects, and the exploration of future directions.
Mechanism of Action
The mechanism of action of 3-phenyl-1-(quinolin-3-yl)urea is not fully understood. However, it is believed that the compound binds to specific receptors in the body, which then triggers a series of biochemical and physiological reactions. This binding is thought to be responsible for the observed effects of 3-phenyl-1-(quinolin-3-yl)urea on biochemical and physiological processes.
Biochemical and Physiological Effects
3-phenyl-1-(quinolin-3-yl)urea has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been found to have the ability to inhibit the growth of bacteria and fungi. Additionally, it has been found to have the potential to be used as an antioxidant and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 3-phenyl-1-(quinolin-3-yl)urea in laboratory experiments has several advantages. It is relatively easy to synthesize and is available in a variety of forms. Additionally, it is relatively stable, making it suitable for use in long-term experiments. The main limitation of 3-phenyl-1-(quinolin-3-yl)urea is its potential toxicity. It is important to be aware of the potential hazards associated with the use of this compound in the lab.
Future Directions
There are a number of potential future directions for the use of 3-phenyl-1-(quinolin-3-yl)urea in scientific research. These include further exploration of its potential applications in the synthesis of other compounds, the study of its biochemical and physiological effects, and the exploration of its potential uses in the development of new drugs and treatments. Additionally, further research could be done to explore the potential uses of 3-phenyl-1-(quinolin-3-yl)urea in other areas, such as in the development of bio-based materials and in the study of its potential applications in the field of nanotechnology.
Synthesis Methods
3-phenyl-1-(quinolin-3-yl)urea can be synthesized in a laboratory setting using a variety of methods. The most common method involves the reaction of phenyl isocyanate and quinoline-3-carboxylic acid in the presence of sodium hydroxide. This reaction yields the desired compound in a relatively high yield of up to 95%. Other synthesis methods include the reaction of quinoline-3-carboxylic acid with phenylhydrazine, the reaction of quinoline-3-carboxylic acid with phenyl isothiocyanate, and the reaction of quinoline-3-carboxylic acid with phenyl chloroformate.
Scientific Research Applications
3-phenyl-1-(quinolin-3-yl)urea has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as quinoline-3-carboxamide, and in the study of the biochemical and physiological effects of compounds. It has also been used to explore the potential applications of 3-phenyl-1-(quinolin-3-yl)urea in the future.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-phenyl-1-(quinolin-3-yl)urea can be achieved through a one-pot reaction of aniline, 3-aminobenzoic acid, and 3-aminobenzamide with quinoline-3-carboxaldehyde in the presence of a coupling agent and a base.", "Starting Materials": [ "Aniline", "3-aminobenzoic acid", "3-aminobenzamide", "Quinoline-3-carboxaldehyde", "Coupling agent (e.g. EDC, DCC)", "Base (e.g. triethylamine, pyridine)" ], "Reaction": [ "Step 1: Dissolve aniline, 3-aminobenzoic acid, and 3-aminobenzamide in a suitable solvent (e.g. DMF, DMSO) and add the coupling agent and base.", "Step 2: Stir the reaction mixture at room temperature for 30 minutes to activate the coupling agent.", "Step 3: Add quinoline-3-carboxaldehyde to the reaction mixture and stir at room temperature for 24 hours.", "Step 4: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization to obtain 3-phenyl-1-(quinolin-3-yl)urea as a white solid." ] } | |
CAS RN |
68435-54-1 |
Product Name |
3-phenyl-1-(quinolin-3-yl)urea |
Molecular Formula |
C16H13N3O |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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